Cas no 168828-73-7 ((R)-(3-(3-fluoro-4-thiomorpholinophenyl)-2-oxooxazolidin-5-yl)methyl 4-methylbenzenesulfonate)

• Product Name: (R)-(3-(3-fluoro-4-thiomorpholinophenyl)-2-oxooxazolidin-5-yl)methyl 4-methylbenzenesulfonate
• CAS No: 168828-73-7
• MF: C₂₁H₂₃FN₂O₅S₂
• MW: 466.54612660408
• MDL: MFCD31568164
• CID: 4612787
• PubChem ID: 10647906
• Update Time: 2025-10-18

(R)-(3-(3-fluoro-4-thiomorpholinophenyl)-2-oxooxazolidin-5-yl)methyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (R)-(3-(3-fluoro-4-thiomorpholinophenyl)-2-oxooxazolidin-5-yl)methyl 4-methylbenzenesulfonate
• (R)-(3-(3-fluoro-4-thiomorpholinophenyl)-2-oxooxazolidin-5-yl)methyl 4-methylbenzenesulfonate(WXC05528)
• 2-Oxazolidinone, 3-[3-fluoro-4-(4-thiomorpholinyl)phenyl]-5-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-, (R)- (9CI)
• [(5R)-3-[3-fluoro-4-(thiomorpholin-4-yl)phenyl]-2-oxo-1,3-oxazolidin-5-yl]methyl 4-methylbenzene-1-sulfonate
• W13382
• [(5R)-3-(3-fluoro-4-thiomorpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl 4-methylbenzenesulfonate
• 168828-73-7
• C21H23FN2O5S2
• (R)-[[3-[3-fluoro-4-(4-thiomorpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-p-toluenesulfonate
• JLDPJKVAJJNZGJ-QGZVFWFLSA-N
• AKOS037647703
• AS-74529
• (R)-(3-(3-FLUORO-4-THIOMORPHOLINOPHENYL)-2-OXOOXAZOLIDIN-5-YL)METHYL4-METHYLBENZENESULFONATE
• MFCD31568164

• MDL： MFCD31568164
• Inchi： 1S/C21H23FN2O5S2/c1-15-2-5-18(6-3-15)31(26,27)28-14-17-13-24(21(25)29-17)16-4-7-20(19(22)12-16)23-8-10-30-11-9-23/h2-7,12,17H,8-11,13-14H2,1H3/t17-/m1/s1
• InChI Key： JLDPJKVAJJNZGJ-QGZVFWFLSA-N
• SMILES： O1[C@@H](COS(C2=CC=C(C)C=C2)(=O)=O)CN(C2=CC=C(N3CCSCC3)C(F)=C2)C1=O

Computed Properties

• Exact Mass: 466.10324235g/mol
• Monoisotopic Mass: 466.10324235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 110Ų

Additional information on (R)-(3-(3-fluoro-4-thiomorpholinophenyl)-2-oxooxazolidin-5-yl)methyl 4-methylbenzenesulfonate

Introduction to (R)-(3-(3-Fluoro-4-thiomorpholinophenyl)-2-oxooxazolidin-5-yl)methyl 4-methylbenzenesulfonate (CAS No. 168828-73-7)

(R)-(3-(3-Fluoro-4-thiomorpholinophenyl)-2-oxooxazolidin-5-yl)methyl 4-methylbenzenesulfonate (CAS No. 168828-73-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antibacterial activity. The unique structural features of this molecule, including the thiomorpholine and fluoro substituents, contribute to its enhanced biological activity and pharmacological properties.

The chemical structure of (R)-(3-(3-fluoro-4-thiomorpholinophenyl)-2-oxooxazolidin-5-yl)methyl 4-methylbenzenesulfonate is characterized by a chiral oxazolidinone ring, a fluorinated phenyl group, and a thiomorpholine moiety. These functional groups play crucial roles in modulating the compound's interactions with biological targets, making it a promising candidate for the development of novel antimicrobial agents.

Recent studies have highlighted the potential of oxazolidinones in combating multidrug-resistant bacterial infections. The introduction of fluorine and thiomorpholine groups in the structure of (R)-(3-(3-fluoro-4-thiomorpholinophenyl)-2-oxooxazolidin-5-yl)methyl 4-methylbenzenesulfonate has been shown to enhance its potency and selectivity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). These findings underscore the importance of structural modifications in improving the therapeutic efficacy of oxazolidinone derivatives.

In addition to its antibacterial properties, (R)-(3-(3-fluoro-4-thiomorpholinophenyl)-2-oxooxazolidin-5-yl)methyl 4-methylbenzenesulfonate has also been investigated for its potential as an antifungal agent. Preliminary studies have demonstrated that this compound exhibits significant antifungal activity against Candida species, which are common causes of opportunistic infections in immunocompromised patients. The dual antibacterial and antifungal activities of this compound make it an attractive candidate for further development as a broad-spectrum antimicrobial agent.

The pharmacokinetic properties of (R)-(3-(3-fluoro-4-thiomorpholinophenyl)-2-oxooxazolidin-5-yl)methyl 4-methylbenzenesulfonate have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for an effective antimicrobial agent. Furthermore, its low toxicity profile and minimal side effects make it suitable for long-term use in clinical settings.

Clinical trials evaluating the safety and efficacy of (R)-(3-(3-fluoro-4-thiomorpholinophenyl)-2-oxooxazolidin-5-yl)methyl 4-methylbenzenesulfonate are currently underway. Early results from phase I trials have demonstrated that the compound is well-tolerated by patients and shows promising activity against targeted pathogens. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The development of new antimicrobial agents is crucial in addressing the growing global health challenge posed by antibiotic resistance. (R)-(3-(3-fluoro-4-thiomorpholinophenyl)-2-oxooxazolidin-5-yl)methyl 4-methylbenzenesulfonate represents a significant advancement in this field, offering a novel approach to combatting multidrug-resistant infections. Its unique chemical structure and favorable pharmacological properties make it a promising candidate for further research and development.

In conclusion, (R)-(3-(3-fluoro-4-thiomorpholinophenyl)-2-oxooxazolidin-5-yl)methyl 4-methylbenzenesulfonate (CAS No. 168828-73-7) is a promising compound with significant potential in the treatment of bacterial and fungal infections. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to the development of more effective antimicrobial therapies.